N-(4-fluorophenyl)-2-[(2-oxo-1H-pyrimidin-6-yl)sulfanyl]acetamide

• IUPAC Name: N-(4-fluorophenyl)-2-[(2-oxo-1H-pyrimidin-6-yl)sulfanyl]acetamide
• InChI: InChI=1S/C12H10FN3O2S/c13-8-1-3-9(4-2-8)15-10(17)7-19-11-5-6-14-12(18)16-11/h1-6H,7H2,(H,15,17)(H,14,16,18)
• InChI Key: AUVPPMJFKXFYBN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC(=O)CSC2=CC=NC(=O)N2)F
• Molecular Formula: C12H10FN3O2S
• Molecular Weight: 279.29 g/mol

Description

N-(4-fluorophenyl)-2-[(2-oxo-1H-pyrimidin-6-yl)sulfanyl]acetamide, also known as FPA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Quantum Chemical Insight and Molecular Docking

A study focused on a molecule closely related to N-(4-fluorophenyl)-2-[(2-oxo-1H-pyrimidin-6-yl)sulfanyl]acetamide, analyzing its quantum chemical structure, natural bond orbital (NBO) analysis, and molecular docking against SARS-CoV-2 protein. The research highlighted the molecule's antiviral potency, supported by detailed vibrational assignments and drug likeness analysis based on Lipinski's rule. It was found to have significant binding energy against SARS-CoV-2 protease, indicating potential as a COVID-19 therapeutic agent (Mary et al., 2020).

Crystal Structure Analysis

Another study focused on the crystal structure of compounds closely related to the subject molecule, providing insight into their conformation and intramolecular hydrogen bonding. This research could be foundational for understanding how modifications in molecular structure influence biological activity and potential pharmaceutical applications (Subasri et al., 2016).

Synthesis and Antitumor Activity

Further research explored the synthesis and antitumor activity of derivatives related to N-(4-fluorophenyl)-2-[(2-oxo-1H-pyrimidin-6-yl)sulfanyl]acetamide. The study aimed to develop compounds with potent anticancer activity, indicating the potential of these molecules in cancer therapy (Hafez & El-Gazzar, 2017).

Radiosynthesis for Imaging Applications

Another innovative application involved the radiosynthesis of a derivative for imaging the translocator protein with positron emission tomography (PET), demonstrating the molecule's potential in diagnostic imaging and brain research (Dollé et al., 2008).

Immunomodulatory Effects

Research on a similar molecule, N-(4-[(4-fluorophenyl)sulfonyl]phenyl)acetamide, showed it could enhance the cytolytic T-lymphocyte response, indicating immunomodulatory effects that could be leveraged in developing treatments for immune-related disorders (Wang et al., 1988).